Cas no 1789870-01-4 (2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole)

• Product Name: 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole
• CAS No: 1789870-01-4
• MF: C₁₄H₁₀Cl₂N₂O
• MW: 293.148001194
• CID: 4705306
• Update Time: 2025-10-05

2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole
• 2-(3,5-dichloro-4-methoxyphenyl)-1H-benzimidazole

• Inchi： 1S/C14H10Cl2N2O/c1-19-13-9(15)6-8(7-10(13)16)14-17-11-4-2-3-5-12(11)18-14/h2-7H,1H3,(H,17,18)
• InChI Key： RRFZKFWNOMRSNW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=NC2C=CC=CC=2N1)Cl)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.5
• Topological Polar Surface Area: 37.9

Additional information on 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole

Recent Advances in the Study of 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole (CAS: 1789870-01-4)

The compound 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole (CAS: 1789870-01-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzimidazole derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its structural properties, pharmacological effects, and recent advancements in its synthesis and optimization.

Recent studies have highlighted the role of 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole as a potent inhibitor of specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting protein kinases associated with tumor proliferation. The compound's unique structural features, including the dichloro-methoxyphenyl moiety, contribute to its high binding affinity and selectivity, making it a promising candidate for further optimization.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as an antimicrobial agent. A recent preprint on BioRxiv reported its activity against drug-resistant bacterial strains, particularly those expressing efflux pump mechanisms. The study suggested that modifications to the benzimidazole core could enhance its bioavailability and reduce off-target effects, paving the way for next-generation antimicrobials.

Another area of interest is the compound's application in neurodegenerative disease research. Preliminary in vitro studies have shown that 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole can modulate amyloid aggregation, a key pathological feature of Alzheimer's disease. While these findings are still in the early stages, they open new avenues for exploring its neuroprotective effects.

From a synthetic chemistry perspective, recent advancements have focused on improving the yield and scalability of 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole production. A 2024 patent application disclosed a novel catalytic method for its synthesis, reducing the reliance on hazardous reagents and minimizing byproducts. This development is critical for facilitating large-scale production and future clinical trials.

In conclusion, 2-(3,5-Dichloro-4-methoxyphenyl)-1H-benzo[d]imidazole (CAS: 1789870-01-4) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, while synthetic innovations address challenges in its production. Future studies should focus on in vivo validation and translational applications to fully realize its clinical promise.